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Compound of Interest

Compound Name: Emulphor

Cat. No.: B1232225 Get Quote

Emulphor, a trade name for a series of nonionic surfactants, plays a critical role in various

scientific and industrial applications, particularly in the realm of drug development as

solubilizing agents and emulsifiers. This guide provides an in-depth look at the core technical

aspects of the most common substances referred to as Emulphor, focusing on their chemical

identities, physicochemical properties, and practical applications in experimental settings. Due

to the historical use of the trade name, "Emulphor" can refer to different chemical entities,

primarily polyethoxylated castor oil and polyoxyethylene oleyl ethers. This guide will focus on

two prominent examples: Emulphor EL, now more commonly known as Kolliphor EL, and

Emulphor ON-870.

Chemical Identity and Physicochemical Properties
The ambiguity of the trade name "Emulphor" necessitates a clear distinction between its

common variants. The following tables summarize the key identifiers and physicochemical

properties of Emulphor EL (PEG-35 Castor Oil) and Emulphor ON-870 (PEG-10 Oleyl Ether).

Table 1: Chemical Identification of Common Emulphor Variants

Trade Name Synonym(s) Chemical Name CAS Number

Emulphor EL, Kolliphor EL,

Cremophor EL
PEG-35 Castor Oil 61791-12-6

Emulphor ON-870 PEG-10 Oleyl Ether 9004-98-2
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Table 2: Physicochemical Properties of Emulphor EL (Kolliphor EL)

Property Value

Average Molecular Weight ~2500 g/mol

Saponification Value 65-70 mg KOH/g

Hydroxyl Value 65-78 mg KOH/g

Critical Micelle Concentration (CMC) 0.02% w/w

Form Yellowish-white to white paste or liquid

Solubility Soluble in water, ethanol, and propan-2-ol

Table 3: Physicochemical Properties of Emulphor ON-870

Property Value

Molecular Weight Variable (Polymer)

Composition Polyoxyethylene (10) oleyl ether

Form Liquid or semi-solid

Use Emulsifier

Experimental Protocol: Solubilization of Paclitaxel
using Kolliphor EL
Kolliphor EL is widely utilized for the solubilization of poorly water-soluble drugs, a critical step

in the formulation of parenteral dosage forms. One of the most notable examples is the

formulation of the anticancer drug paclitaxel.

Objective: To prepare a clear, aqueous formulation of paclitaxel using Kolliphor EL as a

solubilizing agent.

Materials:
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Paclitaxel powder

Kolliphor EL (PEG-35 Castor Oil)

Dehydrated ethanol

Sterile water for injection

Sterile vials

Magnetic stirrer and stir bar

Sterile filters (0.22 µm)

Methodology:

Preparation of the Vehicle: A 1:1 (v/v) mixture of Kolliphor EL and dehydrated ethanol is

prepared. For example, to prepare 10 mL of the vehicle, mix 5 mL of Kolliphor EL with 5 mL

of dehydrated ethanol.

Dissolution of Paclitaxel: The desired amount of paclitaxel powder is slowly added to the

Kolliphor EL/ethanol mixture while stirring continuously with a magnetic stirrer. Continue

stirring until the paclitaxel is completely dissolved. The concentration of paclitaxel in this

mixture is typically around 6 mg/mL.

Aqueous Dilution: The resulting clear, viscous solution of paclitaxel in the Kolliphor

EL/ethanol mixture is then slowly diluted with sterile water for injection to the final desired

concentration. This dilution should be done under gentle agitation to avoid precipitation of the

drug.

Sterile Filtration: The final formulation is passed through a 0.22 µm sterile filter to ensure

sterility.

Storage: The sterile-filtered solution is then aseptically filled into sterile vials and stored

under appropriate conditions, protected from light.

Visualizing Relationships and Workflows
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To further clarify the relationships between the different Emulphor variants and to illustrate a

typical experimental workflow, the following diagrams are provided.

Trade Name

Common Variants Synonyms & Chemical Identity

Emulphor

Emulphor EL

Emulphor ON-870

Kolliphor ELalso known as

PEG-10 Oleyl Ether
(CAS: 9004-98-2)

is

PEG-35 Castor Oil
(CAS: 61791-12-6)

is

Click to download full resolution via product page

Caption: Logical relationship of Emulphor and its common variants.
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Paclitaxel Formulation Workflow

1. Prepare Vehicle
(Kolliphor EL + Ethanol)

2. Dissolve Paclitaxel
in Vehicle

3. Dilute with
Sterile Water

4. Sterile Filtration
(0.22 µm)

5. Aseptic Filling
into Vials

Click to download full resolution via product page

Caption: Experimental workflow for paclitaxel formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1232225?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232225#emulphor-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1232225#emulphor-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1232225#emulphor-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1232225#emulphor-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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